Cas no 75724-92-4 (Benzoyl chloride,2-(2-oxopropyl)-)

Benzoyl chloride,2-(2-oxopropyl)- structure
75724-92-4 structure
Product Name:Benzoyl chloride,2-(2-oxopropyl)-
CAS No:75724-92-4
MF:C10H9ClO2
MW:196.630262136459
CID:559700
PubChem ID:12692051
Update Time:2025-04-19

Benzoyl chloride,2-(2-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoyl chloride,2-(2-oxopropyl)-
    • Benzoyl chloride, 2-(2-oxopropyl)- (9CI)
    • 2-(2-oxopropyl)benzoyl chloride
    • 75724-92-4
    • o-acetonylbenzoyl chloride
    • DTXSID70507076
    • Inchi: 1S/C10H9ClO2/c1-7(12)6-8-4-2-3-5-9(8)10(11)13/h2-5H,6H2,1H3
    • InChI Key: SOYRYWLNRGQFIF-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC=CC=1CC(C)=O)=O

Computed Properties

  • Exact Mass: 196.02917
  • Monoisotopic Mass: 196.0291072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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